N-[2-(4-phenyl-1-piperazinyl)ethyl]-2-propylpentanamide hydrochloride

• IUPAC Name: N-[2-(4-phenylpiperazin-1-yl)ethyl]-2-propylpentanamide;hydrochloride
• InChI: InChI=1S/C20H33N3O.ClH/c1-3-8-18(9-4-2)20(24)21-12-13-22-14-16-23(17-15-22)19-10-6-5-7-11-19;/h5-7,10-11,18H,3-4,8-9,12-17H2,1-2H3,(H,21,24);1H
• InChI Key: XCNANKRXRFIYED-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)C(=O)NCCN1CCN(CC1)C2=CC=CC=C2.Cl
• Molecular Formula: C20H34ClN3O
• Molecular Weight: 368.0 g/mol

Description

N-[2-(4-phenyl-1-piperazinyl)ethyl]-2-propylpentanamide hydrochloride, also known as aripiprazole, is a medication used to treat several mental health conditions, including schizophrenia, bipolar disorder, and depression. Aripiprazole is classified as an atypical antipsychotic medication, which means it works differently from older antipsychotic medications.

Mechanism of Action

Aripiprazole works by modulating the activity of several neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It acts as a partial agonist at dopamine D2 and serotonin 5-HT1A receptors and as an antagonist at serotonin 5-HT2A receptors. This unique mechanism of action is thought to contribute to its efficacy and tolerability.
Biochemical and Physiological Effects:
Aripiprazole has several biochemical and physiological effects, including the modulation of neurotransmitter activity, the regulation of gene expression, and the modulation of intracellular signaling pathways. It has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

Aripiprazole has several advantages for use in lab experiments, including its well-established safety profile, its ability to cross the blood-brain barrier, and its unique mechanism of action. However, it also has limitations, including its potential for off-target effects and its potential to interact with other medications.

Future Directions

There are several future directions for research on N-[2-(4-phenyl-1-piperazinyl)ethyl]-2-propylpentanamide hydrochloride, including its potential use in treating other conditions, such as autism spectrum disorder, Alzheimer's disease, and substance abuse disorders. Additionally, there is a need for further research on the long-term safety and efficacy of N-[2-(4-phenyl-1-piperazinyl)ethyl]-2-propylpentanamide hydrochloride, particularly in children and adolescents. Finally, there is a need for further research on the underlying mechanisms of N-[2-(4-phenyl-1-piperazinyl)ethyl]-2-propylpentanamide hydrochloride's unique mechanism of action.
Conclusion:
In conclusion, N-[2-(4-phenyl-1-piperazinyl)ethyl]-2-propylpentanamide hydrochloride is a medication used to treat several mental health conditions. It has a well-established safety profile and a unique mechanism of action that contributes to its efficacy and tolerability. Aripiprazole has several advantages for use in lab experiments, but also has limitations. There are several future directions for research on N-[2-(4-phenyl-1-piperazinyl)ethyl]-2-propylpentanamide hydrochloride, including its potential use in treating other conditions and further research on its safety and efficacy.

Synthesis Methods

Aripiprazole is synthesized through a multi-step process that involves several chemical reactions. The first step involves the reaction between 4-phenylpiperazine and 2-bromoethylamine hydrobromide to form N-(2-bromoethyl)-4-phenylpiperazine. The second step involves the reaction between N-(2-bromoethyl)-4-phenylpiperazine and 2-propylpentanenitrile to form N-[2-(4-phenyl-1-piperazinyl)ethyl]-2-propylpentanamide. Finally, the third step involves the reaction between N-[2-(4-phenyl-1-piperazinyl)ethyl]-2-propylpentanamide and hydrochloric acid to form N-[2-(4-phenyl-1-piperazinyl)ethyl]-2-propylpentanamide hydrochloride hydrochloride.

Scientific Research Applications

Aripiprazole has been extensively studied in scientific research, particularly in the field of psychiatry. It has been shown to be effective in treating several mental health conditions, including schizophrenia, bipolar disorder, and depression. Aripiprazole is also being studied for its potential use in treating other conditions, such as autism spectrum disorder, Alzheimer's disease, and substance abuse disorders.